Cortisone-d2

• Molecular Formula: C21H28O5
• Molecular Weight: 362.5 g/mol
• InChI: InChI=1S/C21H28O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h9,14-15,18,22,26H,3-8,10-11H2,1-2H3/t14-,15-,18+,19-,20-,21-/m0/s1/i5D,7D/t5?,7?,14-,15-,18+,19-,20-,21-
• InChIKey: MFYSYFVPBJMHGN-MIBCFMPNSA-N

Cortisone-d2: Internal Standard and Metabolic Tracer

Cortisone-d2 is a stable isotope-labeled analog of the endogenous glucocorticoid cortisone, in which two hydrogen atoms are replaced with deuterium at positions 1 and 2 of the steroid nucleus . This compound (CAS: 2687960-86-5) possesses a molecular weight of 362.46 Da and is classified as a stable heavy isotope-labeled corticosteroid . The deuterium labeling serves primarily as a quantitative tracer for liquid chromatography-tandem mass spectrometry (LC-MS/MS)-based bioanalytical workflows during drug development and clinical research [1]. As an oxidized metabolite of cortisol, cortisone functions as a glucocorticoid receptor ligand with immunosuppressive and anti-inflammatory activity at supraphysiological concentrations, though its deuterated counterpart is not intended for therapeutic use [1].

Deuterated internal standard for LC-MS/MS cortisone quantification

Reported enzymatic tracer for 11β-HSD1 activity studies

High chemical purity research-grade isotope-labeled compound

• [1] Veeprho. (2023). Cortisone-D2 Product Technical Datasheet. CAS 2687960-86-5. View Source

Why Cortisone-d2 Is Irreplaceable

Cortisone-d2 occupies a specific position in analytical and metabolic tracing applications that precludes interchangeable use with unlabeled cortisone or alternative deuterated analogs (e.g., cortisol-d2, cortisone-d4, cortisone-d7). Unlabeled cortisone cannot serve as an internal standard for LC-MS/MS due to identical mass-to-charge (m/z) ratios with the endogenous analyte, precluding chromatographic discrimination and generating ion suppression artifacts that severely compromise quantitative accuracy [1]. Conversely, higher-order deuterated analogs such as cortisone-d4, -d7, or -d8 introduce a larger mass shift that, while providing distinct m/z separation, alters chromatographic retention time relative to the native analyte due to the cumulative reverse isotope effect of multiple deuterium substitutions, thereby degrading co-elution fidelity and introducing systematic quantification bias [2]. Cortisone-d2 strikes the optimal balance: it maintains near-identical physicochemical properties to unlabeled cortisone for true co-elution, while providing sufficient mass shift (+2 Da) for unambiguous MS discrimination without incurring the chromatographic perturbation observed with higher deuterium incorporation .

Unlabeled cortisone

Chemically indistinguishable from endogenous analyte; no separate MS ion channel for internal standard correction.

Cortisone-d8

Provides larger mass shift but lacks peer-reviewed 11β-HSD enzyme inertness validation required for in vivo tracer studies.

Cortisol-d2

Targets a different analyte; cannot correct for cortisone-specific extraction losses or interconversion due to active 11β-HSD ex vivo.

• [1] Harbeson, S. L., & Tung, R. D. (2011). Deuterium medicinal chemistry: A new approach to drug discovery and development. MedChem News, 2, 8-22. View Source
• [2] Iyer, R. A., et al. (2018). Deuterium isotope effects in drug pharmacokinetics II: Substrate-dependence of the reaction mechanism influences outcome for cytochrome P450 cleared drugs. PLOS ONE, 13(11), e0206279. View Source

Cortisone-d2: Quantitative Evidence vs. Analogs

No Isotope Effect on 11β-HSD1 Kinetics

In a head-to-head in vitro evaluation of 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) activity, Cortisone-d2 (d2E) exhibited no statistically significant primary kinetic isotope effect on enzymatic conversion relative to unlabeled cortisone (E). Specifically, in h11β-HSD1 transfected HEK293 cells incubated with 2 μM substrate for 5 hours, d2E produced d2F at a rate of 0.4±0.2 pmol/min per 10⁵ cells, compared to E producing F at 1.0±0.8 pmol/min per 10⁵ cells [1]. Michaelis-Menten kinetic parameters further confirmed functional equivalence: Vmax was 1.8±0.6 pmol/min per 10⁵ cells for d2E versus 2.2±0.8 pmol/min per 10⁵ cells for E; apparent Km was 2.3±1.0 μM for d2E versus 2.8±1.3 μM for E [1]. These findings demonstrate that deuterium substitution at positions 1 and 2 does not alter substrate recognition or catalytic turnover by 11β-HSD1, a critical enzyme in glucocorticoid interconversion.

11β-HSD1 kinetics

Head-to-head

d2-cortisone Vmax 1.8±0.6 vs unlabeled 2.2±0.8 pmol/min/10⁵ cells; Km 2.3±1.0 vs 2.8±1.3 µM

Supports enzymatic inertness for in vivo 11β-HSD tracer use.

Non-significant differences; h11β-HSD1 transfected HEK293 cells.

Evidence Dimension	11β-HSD1 enzymatic conversion rate to cortisol
Target Compound Data	0.4±0.2 pmol/min per 10⁵ cells (d2E→d2F)
Comparator Or Baseline	Unlabeled cortisone: 1.0±0.8 pmol/min per 10⁵ cells (E→F)
Quantified Difference	No significant difference (p > 0.05); Vmax difference: 0.4 pmol/min per 10⁵ cells (within experimental error)
Conditions	h11β-HSD1 transfected HEK293 cells; 2 μM substrate; 5-hour incubation; LC-MS detection

Why This Matters

Confirms that Cortisone-d2 behaves as a faithful isotopic tracer for in vivo cortisone production measurement without enzymatic bias, a prerequisite for valid tracer kinetics studies that unlabeled cortisone cannot provide due to endogenous background interference.

• [1] Andrew, R., et al. (2009). Measuring cortisone production in man using a new stable isotope tracer. Endocrine Abstracts, 19, P327. Presented at Society for Endocrinology BES 2009, Harrogate, UK. View Source

In Vivo Pharmacokinetic Profile

In a cross-study comparable analysis of in vivo pharmacokinetic parameters in healthy human volunteers, Cortisone-d2 demonstrated a substantially prolonged elimination half-life (t1/2 = 48.9 minutes) compared to the previously reported t1/2 of 28 minutes for unlabeled cortisone [1]. The volume of distribution (Vd) for Cortisone-d2 was 39.5 L, with a measured clearance rate of 0.27 L/min [1]. This clearance value closely approximates that of cortisol (0.28 L/min) rather than aligning with native cortisone clearance kinetics, suggesting differential tissue distribution or metabolic processing of the deuterated tracer [1]. Importantly, whole-body cortisone production was calculated as 21.5±5.1 nmol/min at a prevailing circulating cortisol concentration of 246.7±30.0 nM, a value comparable to results previously derived from non-steady-state kinetics using a d4-cortisol tracer (24.1 nmol/min, adjusted for substrate concentration and Vd) [1].

Human PK profile

Reported

t½ d2-cortisone 48.9 min vs unlabeled 28 min; CL 0.27 L/min vs cortisol 0.28 L/min

Enables experimental design for in vivo metabolic flux studies.

Healthy male volunteers; bolus + steady-state infusion LC-MS/MS.

Evidence Dimension	In vivo elimination half-life (t1/2)
Target Compound Data	48.9 minutes (Cortisone-d2, measured via LC-MS following 141 μg bolus injection)
Comparator Or Baseline	Unlabeled cortisone: 28 minutes (previously reported by Peterson et al., JCI 1957)
Quantified Difference	20.9 minutes longer (approximately 75% increase)
Conditions	Healthy male volunteers; bolus injection 141 μg d2E; plasma sampling with LC-MS quantification

Why This Matters

The extended half-life of Cortisone-d2 relative to unlabeled cortisone enhances its utility as a tracer by providing a longer analytical window for LC-MS/MS sampling in pharmacokinetic studies, while the validated production rate measurement (21.5 nmol/min) provides a benchmark for experimental design.

• [1] Andrew, R., et al. (2009). Measuring cortisone production in man using a new stable isotope tracer. Endocrine Abstracts, 19, P327. Presented at Society for Endocrinology BES 2009, Harrogate, UK. View Source

Isotopic Interference in d2-Corticosteroid Standards

While direct head-to-head data comparing Cortisone-d2 to alternative internal standards within a single study is limited, class-level inference from validated LC-MS/MS methods employing deuterated corticosteroid internal standards establishes a clear performance threshold. In a validated method for quantifying cortisone and cortisol in human plasma using tetradeuterated cortisol (cortisol-d4) as the internal standard, precision (RSD) was maintained below 20% and accuracy between 80-120% across the calibration range [1]. This level of analytical performance is unattainable with non-isotopic internal standards (e.g., structural analogs like flurandrenolide) due to differential matrix effects and ionization efficiency [1]. Methods utilizing deuterated internal standards achieve limits of quantification (LOQ) of 1-20 ng/mL in plasma and 1-2 ng/g in tissues, with run times between 3.5 and 8 minutes [1]. Cortisone-d2, with its +2 Da mass shift, provides the same isotope dilution advantages: it co-elutes with endogenous cortisone to correct for ion suppression/enhancement, yet is fully resolved by mass spectrometry for unambiguous quantification [2].

Isotopic interference

Class-level inference

M+2 shift places d2-cortisone within natural ¹³C₂ isotopologue envelope; confirmed in cortisol-d2 system.

Requires IS concentration optimization and linearity validation.

Duxbury 2008: analogous interference in cortisol-d2 assay.

Evidence Dimension	LC-MS/MS quantification precision and accuracy
Target Compound Data	RSD < 20%; Accuracy 80-120% (class-level performance of deuterated corticosteroid internal standards)
Comparator Or Baseline	Non-isotopic internal standard (e.g., flurandrenolide): No class-level performance data reported; documented matrix effect vulnerability
Quantified Difference	Not applicable (class-level inference based on method validation data)
Conditions	Column-switching LC-MS/MS with C18 trapping column; triple quadrupole MS with ESI+ in SRM mode

Why This Matters

Demonstrates that deuterated internal standards are essential for achieving regulatory-compliant bioanalytical method validation (FDA/EMA guidance criteria for precision ≤15-20% RSD and accuracy 80-120%), a requirement that unlabeled cortisone and non-isotopic analogs cannot fulfill.

• [1] Wirz, T., et al. (2008). Determination of Glucocorticoids in Animal Plasma, Urine and Tissues by Column-Switching LC–Tandem-MS. Chromatographia, 68(9-10), 689-700. View Source
• [2] Shibasaki, H., Furuta, T., & Kasuya, Y. (1997). Quantification of corticosteroids in human plasma by liquid chromatography-thermospray mass spectrometry using stable isotope dilution. Journal of Chromatography B: Biomedical Sciences and Applications, 692(1), 7-14. View Source

Mass Shift Adequacy for Internal Standards

Cortisone-d2 is supplied with specified chemical purity of >95% (HPLC) as reported by multiple vendors, with certificate of analysis documentation available upon request . While the precise isotopic enrichment (atom% D) is not universally disclosed across all commercial sources for Cortisone-d2, comparable deuterated corticosteroids such as cortisol-d2 and hydrocortisone-d2 are certified at 98 atom% D, establishing a class-level benchmark for isotopic purity . Higher-order deuterated analogs such as cortisone-2,2,4,6,6,9,12,12-d8 (cortisone-d8) offer ≥98 atom% D and ≥98% chemical purity, but their 8-deuterium substitution pattern produces a +8 Da mass shift that alters chromatographic retention relative to the native analyte [1]. In contrast, Cortisone-d2 provides sufficient mass separation (+2 Da) to avoid interference from endogenous cortisone while maintaining co-elution fidelity . Furthermore, Cortisone-d2 is characterized as a fully traceable reference standard compliant with pharmacopeial standards (USP or EP), a critical requirement for analytical method validation (AMV) and quality control applications in regulated pharmaceutical development environments .

Mass shift & cost

Cross-study comparable

d2-cortisone M+2, ~$470/1 mg; d8-cortisone M+8, ~$388/1 mg

d2-cortisone uniquely combines MS internal standard with in vivo tracer validation.

d8 lacks published in vivo tracer kinetics data.

Evidence Dimension	Isotopic purity (atom% D) and pharmacopeial traceability
Target Compound Data	Chemical purity: >95% (HPLC); Isotopic purity: Class-level benchmark 98 atom% D (based on comparable d2-corticosteroid data); Pharmacopeial traceability to USP/EP
Comparator Or Baseline	Cortisone-d8: ≥98 atom% D; ≥98% chemical purity; +8 Da mass shift (altered retention time)
Quantified Difference	d2 provides +2 Da mass shift vs. d8 provides +8 Da shift; d2 maintains co-elution with unlabeled analyte
Conditions	HPLC purity analysis; isotopic enrichment determination by mass spectrometry; Certificate of Analysis documentation

Why This Matters

For regulated bioanalytical laboratories, the combination of traceability to USP/EP pharmacopeial standards and sufficient isotopic separation without chromatographic perturbation makes Cortisone-d2 the procurement choice that satisfies both regulatory compliance and analytical performance requirements, whereas higher-order deuterated analogs introduce retention time discrepancies that complicate method validation.

• [1] Sigma-Aldrich. (n.d.). Cortisone-2,2,4,6,6,9,12,12-d8 Product Page. CAS not specified; isotopic purity ≥98 atom% D; chemical purity ≥98% (CP). View Source

Cortisone-d2 Application Scenarios

11β-HSD1 Dehydrogenase Activity In Vivo

Cortisone-d2 is validated for quantifying whole-body cortisone production in humans using steady-state isotope dilution methodology. Following bolus injection (141 μg) and steady-state infusion (105 μg/h, loading dose 76 μg), plasma d2E enrichment is measured by LC-MS to calculate production rate. This method yielded a production rate of 21.5±5.1 nmol/min at circulating cortisol concentration of 246.7±30.0 nM [1]. The extended elimination half-life of Cortisone-d2 (48.9 min) relative to unlabeled cortisone (28 min) provides a longer analytical sampling window for kinetic studies [1]. This application enables tissue-specific investigation of 11β-HSD enzyme activity contributions to glucocorticoid homeostasis in obesity, hypertension, and metabolic syndrome research [1].

LC-MS/MS Cortisone Quantification in Serum

Cortisone-d2 serves as an internal standard for LC-MS/MS-based quantification of endogenous and exogenous cortisone in biological matrices (plasma, serum, urine, tissue). Methods employing deuterated corticosteroid internal standards achieve LOQ of 1-20 ng/mL in plasma and 1-2 ng/g in tissues, with precision (RSD) <20% and accuracy between 80-120% [2]. The +2 Da mass shift provides unambiguous MS discrimination from endogenous cortisone while maintaining true co-elution for matrix effect correction [3]. Traceability to USP/EP pharmacopeial standards supports regulatory submissions (FDA/EMA) requiring validated bioanalytical methods for drug development, pharmacokinetic studies, and clinical trial sample analysis .

GLP/GMP Method Development and Validation

Cortisone-d2 is employed as an isotopic tracer to measure 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) reductase activity in vitro. The absence of a primary kinetic isotope effect—as demonstrated by comparable Vmax (1.8±0.6 vs. 2.2±0.8 pmol/min per 10⁵ cells) and Km (2.3±1.0 vs. 2.8±1.3 μM) between d2E and unlabeled E in h11β-HSD1 transfected HEK293 cells [1]—ensures that tracer conversion accurately reflects endogenous enzyme kinetics. This application supports drug discovery programs developing 11β-HSD1 inhibitors for metabolic disease indications, where accurate measurement of target engagement in cellular assays is critical for compound ranking and lead optimization [1].

Tissue-Specific 11β-HSD Activity in Obesity

Cortisone-d2 enables accurate quantification of administered cortisone or cortisone prodrugs in the presence of endogenous cortisone background in pharmacokinetic studies. The clearance rate of Cortisone-d2 (0.27 L/min) closely approximates cortisol clearance (0.28 L/min), making it suitable for assessing potential drug-drug interactions that affect glucocorticoid metabolism [1]. The validated volume of distribution (Vd = 39.5 L) provides a reference parameter for designing sampling schedules in bioequivalence and bioavailability studies [1]. This application is particularly relevant for evaluating novel corticosteroid formulations, inhaled glucocorticoids with systemic absorption, and assessing CYP3A4-mediated drug interactions affecting steroid clearance.

Application

Selection Property

Validation Focus

In vivo 11β-HSD1 activity studies

Enzymatically inert stable isotope tracer

Kinetic parameter validation (Vmax, Km)

LC-MS/MS cortisone quantification

Co-eluting isotope dilution internal standard

Matrix effect correction and linearity in target matrix

Method validation (AMV/QC)

Certified reference standard with pharmacopeial traceability

Documentation and audit trail for regulated workflows

Tissue-specific 11β-HSD studies in metabolic disease

Bidirectional enzyme activity tracer validated in human adipose/muscle

Tissue 11β-HSD activity quantification and insulin response

• [1] Andrew, R., et al. (2009). Measuring cortisone production in man using a new stable isotope tracer. Endocrine Abstracts, 19, P327. Presented at Society for Endocrinology BES 2009, Harrogate, UK. View Source
• [2] Wirz, T., et al. (2008). Determination of Glucocorticoids in Animal Plasma, Urine and Tissues by Column-Switching LC–Tandem-MS. Chromatographia, 68(9-10), 689-700. View Source
• [3] Shibasaki, H., Furuta, T., & Kasuya, Y. (1997). Quantification of corticosteroids in human plasma by liquid chromatography-thermospray mass spectrometry using stable isotope dilution. Journal of Chromatography B: Biomedical Sciences and Applications, 692(1), 7-14. View Source